BE“GHE Foundational & Exploratory

Check Availability & Pricing

Physical characteristics of 1-(2-
Hydroxyphenyl)-3-phenylpropane-1,3-dione

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1-(2-Hydroxyphenyl)-3-
Compound Name:
phenylpropane-1,3-dione

Cat. No.: B075104

A Technical Guide to 1-(2-Hydroxyphenyl)-3-
phenylpropane-1,3-dione

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical and chemical
characteristics of 1-(2-hydroxyphenyl)-3-phenylpropane-1,3-dione, a molecule of interest in
various chemical and pharmaceutical research fields.

Core Physical and Chemical Properties

1-(2-Hydroxyphenyl)-3-phenylpropane-1,3-dione is a dihydrochalcone, a class of
compounds with a three-carbon a,3-unsaturated carbonyl system.[1] It presents as a yellow
crystalline powder.[1][2] This compound has been isolated from natural sources, including the
stem bark of Millettia ovalifolia and the root bark of Pongamia pinnata.[1][2]

The table below summarizes the key physical and chemical properties of this compound.
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Property Value Source(s)
1-(2-hydroxyphenyl)-3-

IUPAC Name (2-hydroxypheny) _ [3]
phenylpropane-1,3-dione
0-Hydroxydibenzoylmethane,
2-Hydroxydibenzoylmethane,

Synonyms [11[3]
Benzoyl(2-
hydroxybenzoyl)methane

CAS Number 1469-94-9 [1][41[5]116]

Molecular Formula C15H1203 [11[3114115]

Molecular Weight 240.25 g/mol [1][4]

Appearance Yellow crystalline powder [1112]

Melting Point 118-122 °C [6I[71[81[°]

Boiling Point 421.0 + 25.0 °C (Predicted) [2][4]
Soluble in ether, chloroform,

N and aqueous sodium

Solubility ] ) [10]

hydroxide; Insoluble in water.
[10]
pKa 7.80 £ 0.30 (Predicted) [2]

Spectroscopic and Structural Data

Spectroscopic analysis is crucial for the identification and characterization of 1-(2-

hydroxyphenyl)-3-phenylpropane-1,3-dione.

e 1H NMR, 13C NMR, FT-IR, and Mass Spectrometry data are available for this compound.[3]

[11][12][13]

e The compound exists in two enolic tautomeric forms where the hydroxyl and phenolic

protons are linked to the ketonic oxygen atom via hydrogen bonds.[1][2]

It has been reported to crystallize in the triclinic space group.[1][2]
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Experimental Protocols

3.1. Synthesis
A common method for the synthesis of 1-(2-hydroxyphenyl)-3-phenylpropane-1,3-dione is
through the benzoylation of ortho-hydroxyacetophenone in pyridine.[1][2] Other synthesis

strategies have also been explored, including a one-pot method for producing related 3-
fluoroflavones from this compound.[14]

3.2. Characterization Workflow

The following diagram outlines a typical workflow for the physical and structural
characterization of synthesized 1-(2-hydroxyphenyl)-3-phenylpropane-1,3-dione.

Synthesis via Benzoylation

\

Purification (Recrystallization)

‘/‘Sy‘éis & Purification \

Melting Point Determination FT-IR Spectroscopy NMR Spectroscopy (*H & 13C) Mass Spectrometry
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Figure 1: Experimental Workflow for Characterization
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A typical experimental workflow for compound characterization.
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Detailed Methodologies:

¢ Melting Point Determination: A calibrated melting point apparatus should be used. A small
amount of the purified, dry crystalline powder is packed into a capillary tube and heated at a
controlled rate. The temperature range from the first appearance of liquid to the complete
melting of the material is recorded.

o Fourier-Transform Infrared (FT-IR) Spectroscopy: An FT-IR spectrum can be obtained using
the Attenuated Total Reflectance (ATR) technique. A small amount of the sample is placed on
the ATR crystal, and the spectrum is recorded over a suitable range (e.g., 4000-400 cm™1).
Key vibrational modes to identify include O-H stretching of the phenol, C=0 stretching of the
dione, and aromatic C=C stretching.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Sample Preparation: The compound is dissolved in a deuterated solvent (e.g., CDCIs or
DMSO-ds).

o 'H NMR: Provides information on the number of different types of protons and their
neighboring environments.

o 18C NMR: Provides information on the number of different types of carbon atoms in the
molecule.

e Mass Spectrometry (MS): Techniques such as Gas Chromatography-Mass Spectrometry
(GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be used to determine
the molecular weight of the compound and to study its fragmentation pattern, further
confirming its structure.[3][12]

Biological and Chemical Reactivity

1-(2-Hydroxyphenyl)-3-phenylpropane-1,3-dione serves as a starting material for the
synthesis of various other compounds. For instance, it can be cyclized to form novel 1,2-
benzoxaphosphinines by reacting with phosphorus halides.[15][16] This reactivity highlights its
potential as a versatile building block in medicinal chemistry and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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